Cas no 16358-69-3 (2-Bromo-1-tert-butyl-3,5-dimethyl-benzene)

• Product Name: 2-Bromo-1-tert-butyl-3,5-dimethyl-benzene
• CAS No: 16358-69-3
• MF: C₁₂H₁₇Br
• MW: 241.167382955551
• CID: 2925653
• Update Time: 2023-08-10

2-Bromo-1-tert-butyl-3,5-dimethyl-benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-tert-butyl-3,5-dimethyl-benzene
• 2-bromo-1-tert-butyl-3,5-dimethylbenzene
• 2-Bromo-1-tert-butyl-3,5-dimethyl-benzene

• Inchi： 1S/C12H17Br/c1-8-6-9(2)11(13)10(7-8)12(3,4)5/h6-7H,1-5H3
• InChI Key： FEIXPCCTLNHPLG-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(C)=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 240.05136 g/mol
• Monoisotopic Mass: 240.05136 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 241.17
• XLogP3: 5
• Topological Polar Surface Area: 0